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Compound of Interest

Compound Name:
5-Hydroxymethyldeoxycytidylic

acid

CAS No.: 13009-95-5

Cat. No.: B3365961

Get Quote

Executive Summary: Immediate Action Guide
Status: 5-Hydroxymethyldeoxycytidylic acid (5-hmdCMP) is generally classified as non-

hazardous under GHS standards for pure substances.[1] However, as a bioactive nucleotide

derivative used in epigenetic research, it must be handled with standard laboratory hygiene

and disposed of according to its solvent matrix and biological context.

Critical Do's and Don'ts:

DO segregate based on the matrix (aqueous, organic solvent, or biological).

DO treat any waste containing biological agents (e.g., viral vectors, cell lysates) as

Biohazardous Waste, regardless of the chemical content.

DO NOT dispose of stock solutions down the drain.[1][2]

DO NOT mix with strong oxidizing agents.[1]
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of 5-hmdCMP is essential for selecting the

correct disposal route. As a modified nucleotide, it poses little acute toxicity risk but is often

dissolved in buffers or solvents that dictate the disposal method.

Table 1: Chemical & Hazard Summary

Property Description

Chemical Name
5-Hydroxymethyldeoxycytidylic acid (5-

hmdCMP)

Chemical Class Nucleotide / Pyrimidine derivative

CAS Number
7226-77-9 (Nucleoside precursor ref); Specific

nucleotide CAS varies by salt form.[1][3]

GHS Classification
Not Classified as hazardous (OSHA HCS 2012 /

EU CLP).[1]

Physical State
White to off-white powder (lyophilized) or

aqueous solution.[1]

Stability
Stable at -20°C. Sensitive to strong oxidizers

and enzymatic degradation.[1]

Primary Hazard
Low.[1] Potential respiratory/eye irritant (dust).

[1][4][5]

EPA Waste Code None (Not P-listed or U-listed).[1]

Scientific Context for Disposal
In epigenetic research, 5-hmdCMP is often an intermediate in the TET-mediated demethylation

pathway. Disposal protocols rarely deal with the pure powder alone; rather, they address:

Unused Stock Solutions: High concentration, often in water or Tris-EDTA.[1]

Reaction Mixtures: Low concentration, mixed with enzymes (TET proteins), co-factors (
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-ketoglutarate), and iron (

).[1]

Analytical Waste: Mixed with methanol or acetonitrile (LC-MS effluents).[1]

Pre-Disposal Protocol: Segregation Strategy
Effective disposal relies on Source Segregation.[1] You must categorize the waste at the point

of generation.[2]

A. Pure Chemical Waste (Stock Solutions/Powder)[1]
Container: Amber glass or HDPE plastic.[1]

Labeling: "Non-Hazardous Chemical Waste – 5-hmdCMP."

Protocol: Collect in the lab's central solid/liquid chemical waste stream.

B. Biological Waste (Cell Culture/Enzymatic Assays)[1]
[6][7]

Context: If 5-hmdCMP was added to cell culture media or used with recombinant DNA/viral

vectors.[1]

Container: Red Biohazard Bag (Solids) or Bleach-compatible flask (Liquids).

Protocol: Autoclave or chemical disinfection (10% bleach) is required before final disposal.[1]

C. Analytical Waste (HPLC/LC-MS)
Context: Eluents containing organic solvents (Acetonitrile, Methanol).[1]

Container: Flammable Solvent Waste Carboy.

Protocol: Do not autoclave. Segregate as "Flammable Organic Waste."[1]

Step-by-Step Disposal Workflows

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6520903&productDescription=5-METHL-2+-DEOXYCYTIDINE+99+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2520_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Disposal of Solid Waste (Expired Powder &
Contaminated Consumables)
Scope: Expired lyophilized powder, pipette tips, spin columns.

Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses.[1][6]

Containment:

Place expired vials directly into a transparent, sealable bag.

Place contaminated pipette tips/tubes into a rigid waste container (if chemically

contaminated) or biohazard box (if biologicals present).[1]

Labeling: Attach a hazardous waste tag. List constituents: "5-Hydroxymethyldeoxycytidylic
acid, solid, <1g".[1]

Disposal Action: Transfer to the institution's EHS (Environmental Health & Safety) chemical

waste pickup area. Do not trash.

Protocol B: Disposal of Liquid Waste (Aqueous Buffers)
Scope: Unused stock solutions, reaction leftovers in TE or water.[1]

pH Check: Ensure the solution pH is between 5 and 9. (Nucleotides are generally stable, but

extreme pH should be neutralized).[1]

Collection: Pour into a dedicated "Aqueous Chemical Waste" carboy.

Note: Even if non-hazardous, most research institutions prohibit drain disposal of research

chemicals to prevent false positives in wastewater monitoring.

Deactivation (Optional but Recommended): If the solution contains active enzymes (e.g.,

TET1/2), add bleach to a final concentration of 10% to denature proteins before adding to

the chemical waste stream (check compatibility with EHS).
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Protocol C: Disposal of Mixed Organic Waste (LC-MS
Effluents)
Scope: Waste from HPLC or Mass Spec analysis containing Acetonitrile or Methanol.[1]

Segregation: NEVER mix with bleach or acidic aqueous waste.[1]

Collection: Collect in "Flammable/Organic Solvent" waste containers.

Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace 5-hmdCMP").

Disposal Action: Incineration via licensed waste contractor.[1]

Visualizing the Decision Logic
The following decision tree illustrates the logic flow for determining the correct disposal stream

based on the matrix.

Waste Containing
5-hmdCMP

Identify Matrix/Context

Biological Material?
(Cells, Virus, rDNA)

Biological Assay

Organic Solvents?
(MeOH, ACN)

Analytical (HPLC)

General Chemical Waste
(Aqueous/Solid)

Pure Chemical/Buffer

Biohazardous Waste Stream
(Autoclave/Bleach -> Incinerate)

Yes No

Organic Solvent Waste
(No Autoclave -> Incinerate)

YesNo
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-hmdCMP waste based on experimental context

(Biological, Analytical, or Pure Chemical).

Regulatory Compliance & Documentation
While 5-hmdCMP is not a federally regulated hazardous waste (RCRA) in the US, "Cradle-to-

Grave" liability applies to all laboratory waste.

Safety Data Sheet (SDS): Maintain a current SDS for 5-hmdCMP in your digital or physical

binder.[1]

Waste Tags: All containers must have a completed waste tag identifying the start date and

contents.[1]

Local EHS: Always defer to your institution's specific chemical hygiene plan, as local

municipalities may have stricter drain discharge limits than federal guidelines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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